5720-07-0((4-methoxyphenyl)boronic acid),M1252

(4-methoxyphenyl)boronic acid Properties

Names and Identifiers

- 4-Methoxyphenylboronic acid
- 4-Methoxybenzeneboronic acid
- 4-Methoxyphenylboronic Acid (contains varying amounts of Anhydride)
- (R)-3-(Boc-Amino)piperidine
- 4-Methoxylphenylboro
- 4-Methoxylphenylboronic Acid
- p-Methoxyphenylboronic Acid
- : 4-Methoxyphenylboronic acid
- 4-Anisylboronic acid
- 4-boronoanisole
- 4-Methoxyphenylboron
- p-Anisylboronic acid
- para-methoxyphenylboronic acid
- RARECHEM AH PB 0191
- (4-Methoxyphenyl)boric acid
- (p-Methoxyphenyl)boronic acid
- p-Methoxybenzeneboronic acid
- 4-Methoxybenzeneboronic Acid (contains varying amounts of Anhydride)
- (4-Methoxyphenyl)boronic acid
- 4-Methoxyphenyl boronic acid
- (4-Methoxyphenyl)Boranediol
- Benzeneboronic acid, p-methoxy-
- Boronic acid, p-methoxyphenyl-
- 4-methoxy boronic acid
- BORONIC ACID, (4-METHOXYPHENYL)-
- 4-methoxy-phenyl-boronic acid
- (4-METHOXYPHENYL)BORANE
- 4-Methoxyphenylboroni
- (4-methoxyphenyl)-boronicaci
- p-methoxy-benzeneboronicaci
- p-methoxyphenyl-boronicaci
- P-METHOXYPHENYLBORONIC ACID
- TIMTEC-BB SBB004055
- 2-ETHYLHEXYL STEARATE
- 4-methoxy-benzeneboronic acid
- FT-0656101
- HY-W002177
- MFCD00039139
- para-methoxyphenyl boronic acid
- Q-102935
- 4-(methoxy)phenylboronic acid
- 4-methoxybenzene boronic acid
- 4-methoxyphenylboronicacid
- M1252
- CS-W002177
- EN300-74362
- (4-methoxyphenyl)-boronic acid
- 4-methoxy benzene boronic acid
- NCGC00092016-01
- p-methoxyphenyl boronic acid
- AC-2485
- CHEMBL21427
- (4-methoxyphenyl) boronic acid
- NCGC00092016-02
- 4-16-00-01681 (Beilstein Handbook Reference)
- 5720-07-0
- AI3-61385
- 4-Methoxyphenylboronic acid ,98%
- F9995-0587
- 4-methoxy-benzene boronic acid
- p-methoxy phenylboronic acid
- BDBM26133
- [4-(methyloxy)phenyl]boronic acid
- 4-methoxy-phenyl boronic acid
- AB01770
- BCP03522
- BP-10589
- 4-methoxy phenylboronic acid
- 4- methoxybenzene boronic acid
- 4-Methoxy phenyl boronic acid
- BRN 2936912
- 4-Methoxyphenylboronic acid, >=95.0%
- FT-0618912
- A16078
- AB01330495-02
- DTXSID60205837
- p-methoxyphenyl-boronic acid
- A837679
- 4-methoxy benzeneboronic acid
- Q-102218
- SY001620
- FT-0645344
- 4-methoxy-phenylboronic acid
- AM20060224
- 4-methoxyphenyl-boronic acid
- GEO-01672
- 4-MeOC6H4B(OH)2
- VOAAEKKFGLPLLU-UHFFFAOYSA-N
- SCHEMBL4673
- NCGC00092016-03
- PD148429
- (4-methoxy-phenyl)-boronic acid
- Z336079536
- J-519918
- AKOS000266287
- A826882
- 4methoxyphenylboronic acid
- 4-Methoxyphenylboronic acid;
- AS-2329
- 4-methyoxyphenyl boronic acid
- NS00033665
- 4-Methoxybenzeneboronic acid,98%
- DB-031706
- STK503702
- BBL022447
- DB-000485
- +Expand
- MDL： MFCD00039139
- InChIKey： VOAAEKKFGLPLLU-UHFFFAOYSA-N
- Inchi： 1S/C7H9BO3/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5,9-10H,1H3
- SMILES： O(C)C1C=CC(B(O)O)=CC=1
- BRN： 2936912

Computed Properties

Exact Mass: 152.064474g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 152.064474g/mol
Monoisotopic Mass: 152.064474g/mol
Topological Polar Surface Area: 49.7Å²
Heavy Atom Count: 11
Complexity: 110
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: -0.62500
PSA: 49.69000
Boiling Point: 306.8℃ at 760 mmHg
Melting Point: 204-206 °C (lit.)
Flash Point: 139.3℃
Solubility: Soluble in dimethyl sulfoxide and methanol.
Color/Form: Yellow to Brown Solid
Solubility: Not determined
Density: 1.1700

(4-methoxyphenyl)boronic acid Security Information

Symbol: GHS07
RTECS：CY8975000
WGK Germany：3
Safety Term：S26-S36-S37/39
Safety Instruction： S26-S36-S37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Store at room temperature
Risk Phrases： 36/37/38
Signal Word：Warning
HazardClass：IRRITANT

(4-methoxyphenyl)boronic acid Customs Data

HS CODE：29310095
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(4-methoxyphenyl)boronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB45072-5g	4-Methoxyphenylboronic acid	5720-07-0	99%	5g	$6.00	2024-04-19
abcr	AB175283-10 g	4-Methoxyphenylboronic acid, 97%; .	5720-07-0	97%	10g	€75.90	2023-05-07
Alichem	A019064773-500g	4-Methoxyphenylboronic acid	5720-07-0	98%	500g	$228.16	2023-09-01
Apollo Scientific	OR3665-25g	4-Methoxybenzeneboronic acid	5720-07-0		25g	£10.00	2024-05-25
Enamine	EN300-74362-0.05g	(4-methoxyphenyl)boronic acid	5720-07-0	95%	0.05g	$19.0	2024-05-23
Key Organics Ltd	AS-2329-100G	4-Methoxyphenylboronic acid	5720-07-0	>95%	100g	£110.00	2023-09-08
Life Chemicals	F9995-0587-0.25g	(4-methoxyphenyl)boronic acid	5720-07-0	95%	0.25g	$18.0	2023-11-21
Matrix Scientific	005719-5g	4-Methoxyphenylboronic acid, 97%	5720-07-0	97%	5g	$15.00	2023-09-10
Oakwood	003422-1g	4-Methoxybenzeneboronic acid	5720-07-0	98%	1g	$9.00	2024-07-19
TRC	M260945-1g	4-Methoxylphenylboronic Acid	5720-07-0		1g	$ 52.00	2023-09-07

(4-methoxyphenyl)boronic acid Synthesis

Synthetic Circuit 1

55124-35-1

696-62-8

5720-07-0

819-79-4

Reaction Conditions

1.1 Reagents: Iodine Solvents: Dichloromethane ; rt; 5 min, rt
1.2 Reagents: Diisopropylethylamine ; 5 min, rt
1.3 Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Toluene ; rt; 12 - 16 h, reflux; reflux → rt; rt → 0 °C
1.4 Solvents: Methanol ; 15 min, 0 °C

Reference

Aminoboranes via Tandem Iodination/Dehydroiodination for One-Pot Borylation

Ramachandran, P. Veeraraghavan ; Hamann, Henry J.; Mishra, Sukriti, ACS Omega, 2022, 7(16), 14377-14389

(4-methoxyphenyl)boronic acid Raw materials

(4-methoxyphenyl)boronic acid Preparation Products

(4-methoxyphenyl)boronic acid Suppliers

HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.

Audited Supplier

(CAS:5720-07-0)

MR./MRS.:ZHANG SHUO

Phone:13122891558

Email:hepeng20160718@foxmail.com

HU BEI YONG KUO Technology Co., Ltd.

Audited Supplier

(CAS:5720-07-0)

MR./MRS.:SUN YAO

Phone:18064098002

Email:1248580055@qq.com

HUBEI ZHENBO CHEM CO,LTD

Audited Supplier

(CAS:5720-07-0)

MR./MRS.:ZHOU XIAO JIE

Phone:18040568358

Email:hubeizhenbochem@163.com

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:5720-07-0)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:5720-07-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:5720-07-0)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:5720-07-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

(4-methoxyphenyl)boronic acid Related Literature

1. Three successive and regiocontroled palladium cross-coupling reactions to easily synthesize novel series of 2,4,6-tris(het)aryl pyrido[1′,2′:1,5]pyrazolo[3,4-d]pyrimidines

R. Belaroussi,A. Ejjoummany,A. El Hakmaoui,M. Akssira,G. Guillaumet,S. Routier RSC Adv. 2018 8 732
2. Total synthesis of kealiiquinone: the regio-controlled strategy for accessing its 1-methyl-4-arylbenzimidazolone core

Velayudham Ramadoss,Angel J. Alonso-Castro,Nimsi Campos-Xolalpa,Rafael Ortiz-Alvarado,Berenice Yahuaca-Juárez,César R. Solorio-Alvarado RSC Adv. 2018 8 30761
3. Selective palladium-catalysed arylation of 2,6-dibromopyridine using N-heterocyclic carbene ligands

D. Prajapati,C. Schulzke,M. K. Kindermann,A. R. Kapdi RSC Adv. 2015 5 53073
4. Basic alumina-supported highly effective Suzuki–Miyaura cross-coupling reaction under microwave irradiation: application to fused tricyclic oxa-aza-quinolones

Pritam Saha,Subhendu Naskar,Priyankar Paira,Abhijit Hazra,Krishnendu B. Sahu,Rupankar Paira,Sukdeb Banerjee,Nirup B. Mondal Green Chem. 2009 11 931
5. Iron(iii) bromide catalyzed bromination of 2-tert-butylpyrene and corresponding position-dependent aryl-functionalized pyrene derivatives

Xing Feng,Jian-Yong Hu,Hirotsugu Tomiyasu,Zhu Tao,Carl Redshaw,Mark R. J. Elsegood,Lynne Horsburgh,Simon J. Teat,Xian-Fu Wei,Takehiko Yamato RSC Adv. 2015 5 8835
6. An electrochemical method for deborylative seleno/thiocyanation of arylboronic acids under catalyst- and oxidant-free conditions

Dongdong He,Jiaojiao Yao,Boling Ma,Jinghao Wei,Guangguo Hao,Xun Tuo,Shengmei Guo,Zhengjiang Fu,Hu Cai Green Chem. 2020 22 1559
7. Highly stable PEGylated gold nanoparticles in water: applications in biology and catalysis

Kamil Rahme,Marie Therese Nolan,Timothy Doody,Gerard P. McGlacken,Michael A. Morris,Caitriona O'Driscoll,Justin D. Holmes RSC Adv. 2013 3 21016
8. An electrochemical method for deborylative selenylation of arylboronic acids under metal- and oxidant-free conditions

Zhengjiang Fu,Jian Yin,Dongdong He,Xuezheng Yi,Shengmei Guo,Hu Cai Green Chem. 2022 24 130
9. Synthesis of ultrafine AuPd bimetallic nanoparticles using a magnetite-cored poly(propyleneimine) dendrimer template and its sustainable catalysis of the Suzuki coupling reaction

Rajmohan Rangasamy,Kannappan Lakshmi,Mari Selvaraj New J. Chem. 2021 45 14227
10. Synthesis of ultrafine AuPd bimetallic nanoparticles using a magnetite-cored poly(propyleneimine) dendrimer template and its sustainable catalysis of the Suzuki coupling reaction

Rajmohan Rangasamy,Kannappan Lakshmi,Mari Selvaraj New J. Chem. 2021 45 14227

Cas no 5720-07-0 ((4-methoxyphenyl)boronic acid)

(4-methoxyphenyl)boronic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

(4-methoxyphenyl)boronic acid Security Information

(4-methoxyphenyl)boronic acid Customs Data

China Customs Code:

Overview:

Summary:

(4-methoxyphenyl)boronic acid Price

(4-methoxyphenyl)boronic acid Synthesis

Synthetic Circuit 1

(4-methoxyphenyl)boronic acid Raw materials

(4-methoxyphenyl)boronic acid Preparation Products

(4-methoxyphenyl)boronic acid Suppliers

(4-methoxyphenyl)boronic acid Related Literature

Related Categories

5720-07-0 ((4-methoxyphenyl)boronic acid) Related Products